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Compound of Interest

Compound Name: 3-Iodohexane

Cat. No.: B1593382 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety and logistical information for the use of 3-Iodohexane, including operational and

disposal plans, to ensure a secure laboratory environment. The following procedural guidance

is based on established safety protocols for halogenated hydrocarbons and data from closely

related compounds, in the absence of a specific Safety Data Sheet for 3-Iodohexane.

Immediate Safety and Hazard Overview
3-Iodohexane is a halogenated hydrocarbon and should be handled with care. Based on data

for similar iodoalkanes, it is expected to be a combustible liquid that can cause skin and

serious eye irritation. Inhalation of vapors may also lead to respiratory irritation. It is crucial to

handle this compound in a well-ventilated area and use appropriate personal protective

equipment (PPE).

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-Iodohexane
and its close isomer, 1-Iodohexane.
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Property 3-Iodohexane
1-Iodohexane (for
comparison)

CAS Number 31294-91-4 638-45-9

Molecular Formula C₆H₁₃I C₆H₁₃I

Molecular Weight 212.07 g/mol 212.07 g/mol

Density ~1.44 g/cm³ ~1.437 g/cm³

Boiling Point 171.5 °C at 760 mmHg 179 - 180 °C at 760 mmHg

Flash Point 55.1 °C 61 °C

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure risk. The following

recommendations are based on the anticipated hazards of 3-Iodohexane.

Hand Protection: Chemical-resistant gloves are mandatory. Butyl rubber gloves are highly

recommended for handling halogenated hydrocarbons. Nitrile gloves may provide adequate

protection for short-term handling or against splashes but should be replaced immediately

upon contamination. Always consult the glove manufacturer's resistance data.

Eye and Face Protection: Chemical safety goggles are required at all times. In situations with

a higher risk of splashing, a face shield should be worn in addition to goggles.

Skin and Body Protection: A flame-resistant lab coat should be worn over personal clothing.

Ensure the lab coat is buttoned and the sleeves are rolled down. For larger quantities or

procedures with a higher risk of splashes, a chemical-resistant apron over the lab coat is

recommended.

Respiratory Protection: All handling of 3-Iodohexane should be performed in a certified

chemical fume hood to minimize inhalation of vapors. If a fume hood is not available or if

there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an organic

vapor cartridge is necessary.
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Operational and Disposal Plans
Safe Handling and Storage

Ventilation: Always handle 3-Iodohexane in a well-ventilated area, preferably within a

chemical fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

Incompatible Materials: Store away from strong oxidizing agents and strong bases.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and dark place.

Light-sensitive materials should be stored in amber or opaque containers.

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads. Do not use combustible materials like paper

towels to absorb the initial spill.

Neutralize and Clean: Once absorbed, collect the material using non-sparking tools and

place it in a sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your

institution's emergency response team.

Waste Disposal
3-Iodohexane is a halogenated organic compound and must be disposed of as hazardous

waste.
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Segregation: Collect all waste containing 3-Iodohexane in a dedicated, clearly labeled, and

sealed container for "Halogenated Organic Waste."

Do Not Mix: Do not mix halogenated waste with non-halogenated organic waste, as this

significantly increases disposal costs and complexity.

Contaminated Materials: All contaminated materials, including gloves, absorbent pads, and

disposable labware, must also be disposed of as halogenated hazardous waste.

Disposal Request: Follow your institution's procedures for hazardous waste pickup and

disposal.

Experimental Protocol: Nucleophilic Substitution
with 3-Iodohexane
The following is a representative protocol for a nucleophilic substitution reaction (S_N2) using a

secondary iodoalkane like 3-Iodohexane. This protocol should be adapted based on the

specific nucleophile and reaction conditions.

Objective: To synthesize 3-methoxyhexane from 3-Iodohexane and sodium methoxide.

Materials:

3-Iodohexane

Sodium methoxide

Anhydrous methanol (solvent)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel
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Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Procedure:

Preparation:

Ensure the fume hood is clean and all necessary glassware is dry.

Don all required PPE: safety goggles, flame-resistant lab coat, and butyl rubber gloves.

Reaction Setup:

In the fume hood, add sodium methoxide (1.2 equivalents) to a round-bottom flask

containing anhydrous methanol.

Stir the mixture until the sodium methoxide is fully dissolved.

Slowly add 3-Iodohexane (1.0 equivalent) to the flask via a dropping funnel.

Reaction:

Attach a reflux condenser to the flask.

Heat the reaction mixture to reflux using a heating mantle and stir for 2-4 hours.

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography).

Work-up:

Allow the reaction mixture to cool to room temperature.

Carefully quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent (e.g., diethyl ether).
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Wash the organic layer with brine.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Filter to remove the drying agent.

Purification:

Remove the solvent using a rotary evaporator.

Purify the crude product by distillation or column chromatography.

Waste Disposal:

Collect all aqueous and organic waste streams in appropriately labeled hazardous waste

containers (halogenated and non-halogenated).

Dispose of all contaminated labware as solid hazardous waste.

Visual Safety Guides
The following diagrams illustrate key safety workflows and decision-making processes for

handling 3-Iodohexane.
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Caption: Workflow for the safe handling of 3-Iodohexane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1593382?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Handling 3-Iodohexane?
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Caption: Decision guide for selecting appropriate PPE.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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